Cas no 1540220-39-0 (4-{[(Benzyloxy)carbonyl]amino}-3-methyloxolane-3-carboxylic acid)

• Product Name: 4-{[(Benzyloxy)carbonyl]amino}-3-methyloxolane-3-carboxylic acid
• CAS No: 1540220-39-0
• MF: C₁₄H₁₇NO₅
• MW: 279.288484334946
• CID: 5901709
• PubChem ID: 66255850
• Update Time: 2025-06-13

4-{[(Benzyloxy)carbonyl]amino}-3-methyloxolane-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• AKOS015599654
• 1540220-39-0
• 4-{[(benzyloxy)carbonyl]amino}-3-methyloxolane-3-carboxylic acid
• EN300-5002907
• 4-{[(Benzyloxy)carbonyl]amino}-3-methyloxolane-3-carboxylic acid

• Inchi： 1S/C14H17NO5/c1-14(12(16)17)9-19-8-11(14)15-13(18)20-7-10-5-3-2-4-6-10/h2-6,11H,7-9H2,1H3,(H,15,18)(H,16,17)
• InChI Key： HOHLRVKKPBVTMB-UHFFFAOYSA-N
• SMILES： O1CC(C(C(=O)O)(C)C1)NC(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 279.11067264g/mol
• Monoisotopic Mass: 279.11067264g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 367
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 84.9Ų

Additional information on 4-{[(Benzyloxy)carbonyl]amino}-3-methyloxolane-3-carboxylic acid

Recent Advances in the Study of 4-{[(Benzyloxy)carbonyl]amino}-3-methyloxolane-3-carboxylic acid (CAS: 1540220-39-0)

The compound 4-{[(Benzyloxy)carbonyl]amino}-3-methyloxolane-3-carboxylic acid (CAS: 1540220-39-0) has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique oxolane ring structure and benzyloxycarbonyl (Cbz) protecting group, serves as a critical intermediate in the synthesis of various bioactive compounds. Recent studies have explored its potential applications in drug discovery, particularly in the development of protease inhibitors and peptidomimetics.

One of the key areas of research has focused on the synthetic pathways for 4-{[(Benzyloxy)carbonyl]amino}-3-methyloxolane-3-carboxylic acid. A 2023 study published in the Journal of Medicinal Chemistry detailed an optimized multi-step synthesis route that significantly improved yield and purity. The study highlighted the importance of stereochemical control during the formation of the oxolane ring, which is crucial for maintaining the compound's bioactivity. Additionally, the use of green chemistry principles, such as solvent-free reactions and catalytic methods, was emphasized to enhance sustainability.

In terms of biological applications, recent investigations have demonstrated the compound's utility as a building block for novel protease inhibitors. A 2024 paper in Bioorganic & Medicinal Chemistry Letters reported the incorporation of 4-{[(Benzyloxy)carbonyl]amino}-3-methyloxolane-3-carboxylic acid into a series of macrocyclic compounds targeting the SARS-CoV-2 main protease. The study revealed that derivatives of this compound exhibited enhanced binding affinity and selectivity, suggesting its potential in antiviral drug development. Molecular docking simulations further supported these findings, identifying key interactions between the oxolane ring and the protease active site.

Another noteworthy development is the exploration of this compound in peptide-based therapeutics. Researchers have utilized its rigid oxolane scaffold to constrain peptide conformations, thereby improving metabolic stability and bioavailability. A 2023 study in ACS Chemical Biology showcased the successful integration of 4-{[(Benzyloxy)carbonyl]amino}-3-methyloxolane-3-carboxylic acid into cyclic peptides targeting G-protein-coupled receptors (GPCRs). The modified peptides displayed prolonged half-lives in vivo and retained high receptor affinity, underscoring the compound's versatility in peptide engineering.

Despite these advancements, challenges remain in the large-scale production and clinical translation of derivatives based on 4-{[(Benzyloxy)carbonyl]amino}-3-methyloxolane-3-carboxylic acid. Issues such as cost-effective synthesis, scalability, and pharmacokinetic optimization need to be addressed. Future research directions may include the development of novel catalytic systems for asymmetric synthesis and the exploration of additional therapeutic targets, such as neurodegenerative diseases and oncology.

In conclusion, 4-{[(Benzyloxy)carbonyl]amino}-3-methyloxolane-3-carboxylic acid (CAS: 1540220-39-0) represents a promising scaffold in medicinal chemistry, with recent studies highlighting its potential in drug discovery and peptide therapeutics. Continued research efforts are expected to unlock further applications and overcome existing limitations, paving the way for its integration into clinically relevant compounds.